Cas no 330566-37-5 (5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione)

5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione is a heterocyclic organic compound featuring a pyrimidinetrione core substituted with a morpholino-nitrophenylmethylene group. This structure imparts unique reactivity and potential applications in pharmaceutical and materials chemistry. The presence of both morpholine and nitro functional groups enhances its versatility as an intermediate in synthetic pathways, particularly in the development of bioactive molecules. Its rigid scaffold and electron-withdrawing nitro group may facilitate further functionalization or serve as a precursor for more complex derivatives. The compound’s well-defined molecular architecture makes it suitable for studies in structure-activity relationships and targeted synthesis.

5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione structure

330566-37-5 structure

Product Name:5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione

CAS No:330566-37-5

MF:

MW:

MDL:MFCD00380989

CID:4646391

Update Time:2025-06-10

5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties

Names and Identifiers

- 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione
- MDL： MFCD00380989

5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M155105-25mg	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione	330566-37-5		25mg	$ 230.00	2022-06-04
TRC	M155105-50mg	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione	330566-37-5		50mg	$ 380.00	2022-06-04
Matrix Scientific	165545-500mg	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione	330566-37-5		500mg	$918.00	2023-09-06
Matrix Scientific	165545-1g	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione	330566-37-5		1g	$1836.00	2023-09-06
Matrix Scientific	165545-5g	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione	330566-37-5		5g	$7343.00	2023-09-06
Ambeed	A917552-1g	5-{[4-(morpholin-4-yl)-3-nitrophenyl]methylidene}-1,3-diazinane-2,4,6-trione	330566-37-5	90%	1g	$611.0	2023-03-20
abcr	AB580713-500 mg	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione; .	330566-37-5		500MG	€678.60	2023-03-20
abcr	AB580713-1 g	5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione; .	330566-37-5		1g	€1,312.80	2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00925682-1g	5-{[4-(morpholin-4-yl)-3-nitrophenyl]methylidene}-1,3-diazinane-2,4,6-trione	330566-37-5	90%	1g	￥4193.0	2023-03-20
Key Organics Ltd	4X-0268-1MG	5-[(4-morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione	330566-37-5	>90%	1mg	£37.00	2023-09-08

5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Alt-proteins: A promising future
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Additional information on 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione

Introduction to 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 330566-37-5)

5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione, also known by its CAS number 330566-37-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinetriones and is characterized by its unique structural features, which include a morpholino and nitrophenyl moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione can be represented as follows:

Chemical Structure of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione

The presence of the morpholino group in the structure suggests that this compound may exhibit enhanced solubility and bioavailability properties. The nitrophenyl moiety is known for its ability to participate in various biological interactions, including redox reactions and protein binding. These structural features make 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the potential therapeutic applications of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiproliferative activity. Research has demonstrated that 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione can induce apoptosis in various cancer cell lines. Specifically, it has been shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anti-inflammatory and antiproliferative properties, 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxins such as amyloid-beta peptides. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione have also been studied. In vivo experiments in animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

To further validate the therapeutic potential of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione, clinical trials are currently underway. Early-phase clinical trials have shown promising results in terms of safety and efficacy. However, more extensive studies are needed to fully understand the long-term effects and optimal dosing regimens.

In conclusion, 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 330566-37-5) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.